5-beta-Cholane
5-beta-Cholane
5β-Cholane is an activator of the farnesol X receptor (FXR) and can potentially be used as a pharmaceutical agent for treatment of cholesterol and lipid-related diseases
Brand Name:
Vulcanchem
CAS No.:
80373-86-0
VCID:
VC0196150
InChI:
InChI=1S/C24H42/c1-5-8-17(2)20-12-13-21-19-11-10-18-9-6-7-15-23(18,3)22(19)14-16-24(20,21)4/h17-22H,5-16H2,1-4H3/t17-,18+,19+,20-,21+,22+,23+,24-/m1/s1
SMILES:
CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C
Molecular Formula:
C24H40
Molecular Weight:
330.6 g/mol
5-beta-Cholane
CAS No.: 80373-86-0
Impurities
VCID: VC0196150
Molecular Formula: C24H40
Molecular Weight: 330.6 g/mol
Purity: > 95%
| CAS No. | 80373-86-0 |
|---|---|
| Product Name | 5-beta-Cholane |
| Molecular Formula | C24H40 |
| Molecular Weight | 330.6 g/mol |
| IUPAC Name | (5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-pentan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene |
| Standard InChI | InChI=1S/C24H42/c1-5-8-17(2)20-12-13-21-19-11-10-18-9-6-7-15-23(18,3)22(19)14-16-24(20,21)4/h17-22H,5-16H2,1-4H3/t17-,18+,19+,20-,21+,22+,23+,24-/m1/s1 |
| Standard InChIKey | QSHQKIURKJITMZ-OBUPQJQESA-N |
| Isomeric SMILES | CCC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CCCC4)C)C |
| SMILES | CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C |
| Canonical SMILES | CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C |
| Description | 5β-Cholane is an activator of the farnesol X receptor (FXR) and can potentially be used as a pharmaceutical agent for treatment of cholesterol and lipid-related diseases |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (5β)-Cholane |
| PubChem Compound | 6857459 |
| Last Modified | Nov 11 2021 |
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